Cas no 775350-28-2 (2-tert-butyl-1H-imidazole-4-carboxylic acid hydrochloride)

• Product Name: 2-tert-butyl-1H-imidazole-4-carboxylic acid hydrochloride
• CAS No: 775350-28-2
• MF: C₈H₁₃ClN₂O₂
• MW: 204.654021024704
• CID: 4728640
• PubChem ID: 137698685
• Update Time: 2025-05-22

2-tert-butyl-1H-imidazole-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-1H-imidazole-4-carboxylic acid hydrochloride
• 2-Tert-butyl-1H-imidazole-5-carboxylic acid;hydrochloride

• Inchi： 1S/C8H12N2O2.ClH/c1-8(2,3)7-9-4-5(10-7)6(11)12;/h4H,1-3H3,(H,9,10)(H,11,12);1H
• InChI Key： SFCORKQMQFBOCQ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CN=C(C(C)(C)C)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Topological Polar Surface Area: 66

Additional information on 2-tert-butyl-1H-imidazole-4-carboxylic acid hydrochloride

2-Tert-butyl-1H-imidazole-4-carboxylic acid hydrochloride: A Comprehensive Overview

The compound with CAS No 775350-28-2, commonly referred to as 2-tert-butyl-1H-imidazole-4-carboxylic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

2-Tert-butyl-1H-imidazole-4-carboxylic acid hydrochloride is an imidazole derivative with a tert-butyl group attached at the 2-position and a carboxylic acid group at the 4-position. The imidazole ring is a heterocyclic aromatic structure that is known for its stability and reactivity, making it a valuable scaffold in medicinal chemistry. The tert-butyl group introduces steric hindrance, which can influence the molecule's solubility, bioavailability, and interactions with biological targets.

The synthesis of 2-tert-butyl-1H-imidazole-4-carboxylic acid hydrochloride typically involves multi-step organic reactions. Recent studies have explored optimized synthetic pathways to enhance yield and purity. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical processes.

Biologically, 2-Tert-butyl-1H-imidazole-4-carboxylic acid hydrochloride has shown promising activity in various assays. It exhibits moderate inhibitory effects on certain enzymes, making it a potential lead compound for drug discovery programs targeting metabolic disorders or inflammatory conditions. Additionally, its ability to modulate ion channels has been investigated, suggesting applications in cardiovascular or neurological therapies.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2-Tert-butyl-1H-imidazole-4-carboxylic acid hydrochloride with greater accuracy. Molecular docking studies have revealed potential binding modes with therapeutic targets, providing insights into its mechanism of action. Furthermore, in vivo studies in animal models have demonstrated its safety profile at therapeutic doses, paving the way for preclinical development.

In conclusion, 2-Tert-butyl-1H-imidazole-4-carboxylic acid hydrochloride (CAS No 775350-28-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structure, coupled with recent advances in synthetic and computational techniques, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medical science.